7-chloro-4-(ethylthio)-2-phenyl-5H-chromeno[2,3-d]pyrimidine

• IUPAC Name: 7-chloro-4-ethylsulfanyl-2-phenyl-5H-chromeno[2,3-d]pyrimidine
• InChI: InChI=1S/C19H15ClN2OS/c1-2-24-19-15-11-13-10-14(20)8-9-16(13)23-18(15)21-17(22-19)12-6-4-3-5-7-12/h3-10H,2,11H2,1H3
• InChI Key: ARUKCFXNUQEJLL-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC(=NC2=C1CC3=C(O2)C=CC(=C3)Cl)C4=CC=CC=C4
• Molecular Formula: C19H15ClN2OS
• Molecular Weight: 354.9 g/mol

Description

“7-chloro-4-(ethylthio)-2-phenyl-5H-chromeno[2,3-d]pyrimidine” is a derivative of pyrimidines, which are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. Numerous natural and synthetic pyrimidines are known to exist.

Synthesis Analysis

The synthesis of pyrrolo[2,3-d]pyrimidines involves various chemical transformations. A method of manufacturing 4-chloro-7H-pyrrolo[2,3-d]pyrimidine has been disclosed, which includes preparing ethyl 2-cyano-4,4-dimethoxybutanoate by coupling ethyl 2-cyanoacetate and 2-bromo-1,1-dimethoxyethane.

Molecular Structure Analysis

The molecular structure of pyrrolo[2,3-d]pyrimidines can be analyzed using various spectroscopic techniques. For instance, ATR-FTIR can be used to identify functional groups, while 1H NMR and 13C NMR can provide information about the hydrogen and carbon environments in the molecule.

Chemical Reactions Analysis

Pyrrolo[2,3-d]pyrimidines undergo various chemical reactions, making them valuable in the synthesis of complex organic compounds. They can react with different reagents under various conditions to form new compounds.

Physical And Chemical Properties Analysis

Pyrrolo[2,3-d]pyrimidines are white crystalline solids. They are soluble in organic solvents. The molecular formula of 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine is C6H4ClN3 and it has a molecular weight of 153.57 g/mol.

Mechanism of Action

The mechanism of action of pyrimidines is attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators. They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Safety and Hazards

Pyrrolo[2,3-d]pyrimidines have low toxicity but can cause irritation. They are considered hazardous by the 2012 OSHA Hazard Communication Standard. They should be stored in a cool, dry, and well-ventilated area, away from heat sources and oxidants.

Future Directions

There is considerable interest in the synthesis and evaluation of pyrimidine derivatives due to their wide range of pharmacological effects. Future research could focus on the development of new pyrimidines as anti-inflammatory agents. The synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity is a promising area of research.